Cas no 1880469-14-6 (3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione)

• Product Name: 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• CAS No: 1880469-14-6
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 6025717
• PubChem ID: 165953068
• Update Time: 2025-05-21

3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1880469-14-6
• EN300-738661
• 3-{[(3-bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione
• 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

• Inchi： 1S/C10H12BrNO2S/c11-9-3-1-2-8(4-9)5-12-10-6-15(13,14)7-10/h1-4,10,12H,5-7H2
• InChI Key： VHQGTRVFIDLUTD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC1CS(C1)(=O)=O

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione

Comprehensive Overview of 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 1880469-14-6): Properties, Applications, and Research Insights

In the realm of specialized sulfone derivatives, 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione (CAS No. 1880469-14-6) stands out as a compound of significant interest to researchers and pharmaceutical developers. This organosulfur compound features a unique thietane ring system coupled with a bromophenyl substituent, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by the sulfonyl group (-SO₂-) and secondary amine linkage, offers diverse reactivity patterns that align with modern drug discovery trends, particularly in targeting enzyme modulation and receptor binding.

The compound’s CAS number 1880469-14-6 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in research pipelines. Recent literature highlights its potential in medicinal chemistry, where sulfone-containing compounds are increasingly explored for their bioactivity. For instance, the 3-bromophenyl moiety may contribute to lipophilicity and binding affinity, factors crucial in optimizing pharmacokinetic profiles. These attributes resonate with current industry demands for small-molecule therapeutics addressing chronic diseases and central nervous system (CNS) disorders.

From a synthetic perspective, 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione exemplifies innovations in heterocyclic chemistry. Its thietane-1,1-dione core is a less common scaffold compared to traditional five- or six-membered rings, offering steric and electronic advantages in molecular design. Researchers have noted its utility in click chemistry and catalysis, where the bromine atom facilitates further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura). Such flexibility aligns with the growing emphasis on fragment-based drug design and high-throughput screening.

Environmental and green chemistry considerations also shape discussions around this compound. The sulfonyl group’s stability reduces degradation risks, while the bromine substituent allows for controlled derivatization, minimizing waste. These features address the sustainability concerns frequently raised in pharmaceutical manufacturing forums. Moreover, computational studies (in silico modeling) predict favorable ADMET properties for analogs of this compound, a topic trending in AI-driven drug development circles.

In commercial contexts, suppliers often list CAS 1880469-14-6 under categories like building blocks or pharmaceutical intermediates. Its niche applications in peptide mimetics and protease inhibitors further drive demand. Notably, patent filings referencing this structure highlight its role in kinase inhibitors, a hot topic in oncology research. However, users searching for this compound frequently inquire about solubility data, storage conditions, and scalability—practical aspects critical for laboratory use.

To summarize, 3-{[(3-Bromophenyl)methyl]amino}-1lambda6-thietane-1,1-dione embodies the intersection of structural novelty and functional utility. Its relevance spans academic research, industrial R&D, and therapeutic innovation, making it a compelling subject for further investigation. As the scientific community prioritizes targeted therapies and sustainable synthesis, compounds like this will likely remain at the forefront of chemical innovation.